Cas no 66638-22-0 (O-Acetyl-L-Serine Hydrochloride)

O-Acetyl-L-Serine Hydrochloride is a chemically modified derivative of the amino acid L-serine, featuring an acetyl group at the hydroxyl position. This compound is widely utilized in biochemical and pharmaceutical research, particularly as an intermediate in the synthesis of specialized amino acids, peptides, and other bioactive molecules. Its acetylated structure enhances reactivity, making it valuable for selective acylation reactions. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. O-Acetyl-L-Serine Hydrochloride is also employed in studies involving cysteine biosynthesis pathways due to its role as a precursor. Its high purity and consistent performance make it a reliable choice for laboratory applications.
O-Acetyl-L-Serine Hydrochloride structure
66638-22-0 structure
Product name:O-Acetyl-L-Serine Hydrochloride
CAS No:66638-22-0
MF:C5H10ClNO4
MW:183.590200901031
MDL:MFCD00060169
CID:510044
PubChem ID:87562356

O-Acetyl-L-Serine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Acetoxy-2-aminopropanoic acid hydrochloride
    • O-Acetyl-L-serine hydrochloride
    • H-L-Ser(Ac)-OH HCl
    • H-Ser(Ac)-OH · HCl
    • H-SER(AC)-OH.HCL
    • L-Serine, O-acetyl-,hydrochloride (1:1)
    • O-Acetyl-l-serine HCl
    • L-Serine acetate (ester) hydrochloride
    • H-Ser(Ac)-OH·HCl
    • AK124368
    • 0232AC
    • KM1022
    • BC657158
    • AX8145920
    • AB0073350
    • ST24036108
    • A0834
    • O-Acetyl-L-serine--hydrogen chloride (1/1)
    • SCHEMBL7592766
    • CS-0102562
    • 66638-22-0
    • (S)-3-Acetoxy-2-aminopropanoic acid HCl
    • O-Acetyl-L-serine hydrochloride (H-L-Ser(Ac)-OH.HCl)
    • s3348
    • AS-10026
    • O-Acetyl-L-serine (hydrochloride)
    • DTXSID70659847
    • HY-101409A
    • S-66638-22-0
    • AKOS016011740
    • (2S)-3-acetyloxy-2-aminopropanoic acid;hydrochloride
    • MFCD00060169
    • MGQOSZSPKMBSRW-WCCKRBBISA-N
    • O-ACETYLSERINE HYDROCHLORIDE
    • O-Acetyl-L-Serine Hydrochloride
    • MDL: MFCD00060169
    • Inchi: 1S/C5H9NO4.ClH/c1-3(7)10-2-4(6)5(8)9;/h4H,2,6H2,1H3,(H,8,9);1H/t4-;/m0./s1
    • InChI Key: MGQOSZSPKMBSRW-WCCKRBBISA-N
    • SMILES: Cl[H].O(C(C([H])([H])[H])=O)C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

  • Exact Mass: 183.03000
  • Monoisotopic Mass: 183.0298355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 89.6

Experimental Properties

  • Color/Form: Solids.
  • Melting Point: 160 ºC (decomposition) (ethanol ethyl ether )
  • Solubility: Soluble in ethanol almost transparency.
  • PSA: 89.62000
  • LogP: 0.46370
  • Solubility: Not determined.

O-Acetyl-L-Serine Hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:0-10°C

O-Acetyl-L-Serine Hydrochloride Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

O-Acetyl-L-Serine Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0102562-5g
O-Acetyl-L-serine hydrochloride
66638-22-0 ≥97.0%
5g
$116.0 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1173202-1g
O-Acetyl-L-serine (hydrochloride)
66638-22-0 97%
1g
¥106.00 2024-05-04
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4722-50 mg
O-Acetyl-L-serine hydrochloride
66638-22-0 98.00%
50mg
¥410.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1173202-100g
O-Acetyl-L-serine (hydrochloride)
66638-22-0 97%
100g
¥5787.00 2024-05-04
S e l l e c k ZHONG GUO
S3348-25mg
O-Acetyl-L-serine hydrochloride
66638-22-0 99.82%
25mg
¥794.43 2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4722-100 mg
O-Acetyl-L-serine hydrochloride
66638-22-0 98.00%
100MG
¥630.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T4722-500 mg
O-Acetyl-L-serine hydrochloride
66638-22-0 98.00%
500MG
¥1230.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O159915-250mg
O-Acetyl-L-Serine Hydrochloride
66638-22-0 >98.0%
250mg
¥75.90 2023-09-01
abcr
AB355696-25 g
O-Acetyl-L-serine hydrochloride; .
66638-22-0
25g
€714.10 2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O40260-10mg
(S)-3-Acetoxy-2-aminopropanoic acid hydrochloride
66638-22-0
10mg
¥39.0 2021-09-08

Additional information on O-Acetyl-L-Serine Hydrochloride

O-Acetyl-L-Serine Hydrochloride (CAS No. 66638-22-0): A Comprehensive Overview in Modern Chemical and Biomedical Research

O-Acetyl-L-Serine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 66638-22-0, is a significant compound in the realm of chemical and biomedical research. This compound, a hydrochloride salt of O-acetyl-L-serine, has garnered considerable attention due to its versatile applications in synthetic chemistry, enzyme mechanisms, and potential therapeutic uses. The structural uniqueness of O-Acetyl-L-Serine Hydrochloride lies in its acetylated serine backbone, which imparts distinct biochemical properties, making it a valuable intermediate in various biochemical pathways.

The molecular structure of O-Acetyl-L-Serine Hydrochloride consists of an acetyl group attached to the side chain of L-serine, forming a stable hydrochloride salt. This configuration enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations. The compound's ability to participate in various enzymatic reactions has positioned it as a key player in the study of metabolic pathways and protein synthesis.

In recent years, O-Acetyl-L-Serine Hydrochloride has been extensively studied for its role in cellular signaling and redox biology. Research indicates that this compound can influence the activity of several enzymes involved in stress response and antioxidant defense mechanisms. For instance, studies have demonstrated its potential to modulate the activity of thioredoxin reductase, an enzyme critical for maintaining cellular redox balance. This has opened new avenues for exploring its therapeutic potential in managing oxidative stress-related diseases.

The biomedical significance of O-Acetyl-L-Serine Hydrochloride extends to its involvement in amino acid metabolism. Acetylation is a fundamental post-translational modification that plays a crucial role in regulating protein function and stability. By serving as a precursor for acetylated proteins, O-Acetyl-L-Serine Hydrochloride contributes to the dynamic regulation of cellular processes. This has implications for understanding diseases associated with metabolic dysregulation, such as diabetes and cancer.

Moreover, the compound's structural similarity to other amino acid derivatives makes it a valuable tool in synthetic biology and drug development. Its acetylated side chain can be further functionalized to create novel molecules with specific biological activities. This flexibility has led to its incorporation into various research protocols aimed at discovering new therapeutic agents. The hydrochloride form enhances its stability and bioavailability, making it an ideal candidate for clinical trials and drug formulation.

Recent advancements in mass spectrometry and high-performance liquid chromatography have enabled more precise characterization of O-Acetyl-L-Serine Hydrochloride. These techniques have revealed intricate details about its interactions with biological targets, providing insights into its mechanism of action. Such findings are crucial for optimizing its use in biomedical applications and ensuring safety and efficacy.

The industrial relevance of O-Acetyl-L-Serine Hydrochloride cannot be overstated. Its synthesis involves well-established chemical processes that ensure high yield and purity. This makes it commercially viable for large-scale production, catering to both academic research institutions and pharmaceutical companies. The compound's compatibility with green chemistry principles further underscores its environmental sustainability, aligning with global efforts to develop eco-friendly chemical processes.

In conclusion, O-Acetyl-L-Serine Hydrochloride (CAS No. 66638-22-0) is a multifaceted compound with significant implications in chemical synthesis, enzymology, and drug development. Its unique structural features and biological activities make it a cornerstone in modern biomedical research. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:66638-22-0)O-ACETYL-L-SERINE HYDROCHLORIDE
sfd16657
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:66638-22-0)O-Acetyl-L-Serine Hydrochloride
A867418
Purity:99%/99%/99%
Quantity:10g/25g/100g
Price ($):177.0/318.0/827.0